2-(3,5-Dichlorophenyl)-5-hydroxypyrimidine

2-(3,5-Dichlorophenyl)-5-hydroxypyrimidine (CAS: 1361723-84-3) is a specialized halogenated heterobiaryl building block designed for advanced synthetic applications . Featuring an acidic 5-hydroxypyrimidine core and a highly lipophilic 3,5-dichlorophenyl moiety, this compound serves as a critical intermediate in medicinal chemistry and materials science . The 3,5-dichloro substitution pattern provides robust metabolic resistance while maintaining a sterically unhindered ortho-position, distinguishing it from more heavily substituted analogs. It is primarily procured as a precursor for O-alkylation, triflation, and subsequent cross-coupling reactions to generate complex multi-ring systems .

Procuring generic isomers, such as 2-(2,4-dichlorophenyl)-5-hydroxypyrimidine or 2-(2,6-dichlorophenyl)-5-hydroxypyrimidine, instead of the 3,5-dichloro target results in severe conformational and electronic deviations . The presence of ortho-chlorine atoms in the 2,4- and 2,6-isomers forces a steep dihedral twist between the phenyl and pyrimidine rings due to steric clash, destroying the coplanarity required for optimal π-π stacking and deep hydrophobic pocket binding [1]. Furthermore, the symmetrical meta-substitution of the 3,5-dichloro motif exerts a predictable inductive electron-withdrawing effect that tunes the pKa of the 5-hydroxyl group without introducing the asymmetric steric hindrance that complicates nucleophilic substitutions at the pyrimidine core .

Biaryl Dihedral Angle & Coplanarity

The 3,5-dichloro substitution pattern lacks ortho-substituents, allowing the biaryl system to adopt a nearly flat conformation. Computational and crystallographic models indicate a dihedral angle of approximately 15–20° for 2-(3,5-dichlorophenyl)-5-hydroxypyrimidine, compared to >60° for the 2-(2,6-dichlorophenyl) analog [1]. This planarity is critical for intercalation and packing efficiency.

Procuring the 3,5-dichloro isomer ensures a flat molecular profile essential for target binding affinity and dense solid-state packing in materials.

O-Alkylation Efficiency & Yield

The absence of ortho-steric bulk combined with the tuned acidity of the 5-hydroxyl group enables highly efficient nucleophilic functionalization. Under standard etherification conditions, the 3,5-dichloro compound achieves >92% conversion within 4 hours, whereas the sterically hindered 2-(2,4-dichlorophenyl) isomer stalls at ~75% yield under identical conditions [1].

Higher derivatization yields directly reduce precursor waste and simplify downstream purification in scale-up campaigns.

Lipophilicity & Metabolic Stability

The dual meta-chlorine substitution optimally balances lipophilicity while blocking major sites of oxidative metabolism. The calculated LogP (cLogP) for the 3,5-dichloro target is approximately 3.4, providing a significant lipophilic boost over the mono-substituted 2-(4-chlorophenyl)-5-hydroxypyrimidine (cLogP ~2.8) without the solubility penalties associated with trichloro variants .

This specific lipophilicity profile is crucial for buyers optimizing cell permeability and half-life in agrochemical or pharmaceutical libraries.

Thermal Stability & Handling

The symmetrical 3,5-dichloro substitution enhances crystal lattice energy compared to asymmetric mono-chloro analogs. This results in a highly crystalline solid with superior thermal stability, resisting degradation during prolonged storage or high-temperature melt-casting processes [1].

Higher thermal stability simplifies bulk storage requirements and allows for more aggressive heating during downstream catalytic cross-coupling reactions.

Kinase Inhibitor Library Synthesis

The coplanar geometry and optimal lipophilicity of 2-(3,5-dichlorophenyl)-5-hydroxypyrimidine make it an ideal starting material for synthesizing hinge-binding motifs in kinase inhibitors. The 5-hydroxyl group serves as a versatile handle for attaching solubilizing side chains, while the flat biaryl core penetrates deep hydrophobic pockets [1].

Agrochemical Fungicide Development

Drawing structural parallels to established dicarboximide fungicides like procymidone, the 3,5-dichlorophenyl moiety is a proven pharmacophore for agricultural applications [2]. Procuring this specific pyrimidine analog allows for the development of novel crop protection agents with enhanced environmental stability and targeted fungal enzyme inhibition.

OLED Emitter Material Precursor

In materials science, the 5-OH group can be converted to a triflate (OTf) to facilitate Suzuki-Miyaura cross-coupling. The resulting 2,5-diarylpyrimidine derivatives benefit from the 3,5-dichloro group's electron-withdrawing nature, which lowers the LUMO energy level, making them excellent candidates for electron-transporting layers in OLED devices [3].